Cas no 1391053-41-0 (2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide)

• Product Name: 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide
• CAS No: 1391053-41-0
• MF: C₁₇H₁₆BrCl₂N₃O₂
• MW: 445.13784122467
• CID: 2242284
• Update Time: 2025-06-12

2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide
• Benzyl 2-(2-amino-5,6-dichloroquinazolin-3(4H)-yl)acetate hydrobromide
• Benzyl 2-(2-amino-5,6-dichloro-4H-quinazolin-3-yl)acetate;hydrobromide

• Inchi： 1S/C17H15Cl2N3O2.BrH/c18-13-6-7-14-12(16(13)19)8-22(17(20)21-14)9-15(23)24-10-11-4-2-1-3-5-11;/h1-7H,8-10H2,(H2,20,21);1H
• InChI Key： XPRYDDIOBQJWDQ-UHFFFAOYSA-N
• SMILES： Br.ClC1=C(C=CC2=C1CN(C(N)=N2)CC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 483
• Topological Polar Surface Area: 67.9

Additional information on 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide

Research Brief on 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide (CAS: 1391053-41-0)

The compound 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide (CAS: 1391053-41-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative is being investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-cancer drug development. Recent studies have highlighted its unique structural features, which contribute to its bioactivity and selectivity toward specific molecular targets.

One of the key areas of focus in recent research has been the compound's mechanism of action. Preliminary findings suggest that it acts as a potent inhibitor of certain tyrosine kinases, which are often implicated in uncontrolled cell proliferation and cancer progression. The presence of the dichloro and amino substituents on the quinazoline core appears to enhance its binding affinity to the ATP-binding sites of these kinases, thereby disrupting their enzymatic activity. This mechanism is supported by in vitro assays demonstrating significant inhibition of kinase activity at nanomolar concentrations.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic profile. The benzyl ester moiety is believed to improve its bioavailability by facilitating membrane permeability, while the hydrobromide salt form enhances its solubility in aqueous media. These characteristics make it a promising candidate for further preclinical development. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation.

Another noteworthy aspect of this compound is its potential application in combination therapies. Researchers have reported synergistic effects when 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide is co-administered with other chemotherapeutic agents. This synergy is thought to arise from the compound's ability to sensitize cancer cells to conventional treatments, thereby reducing the required dosages and minimizing adverse effects. Such findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

Despite these promising results, further studies are needed to fully elucidate the compound's therapeutic potential. Current research efforts are focused on optimizing its chemical structure to improve efficacy and reduce toxicity. Additionally, advanced in vivo models are being employed to validate its safety and efficacy profiles. The outcomes of these studies will be critical in determining whether this compound can progress to clinical trials and eventually become a viable therapeutic option.

In conclusion, 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Benzyl Ester Hydrobromide (CAS: 1391053-41-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, combined with its promising bioactivity, position it as a potential lead compound for the development of novel kinase inhibitors and anti-cancer therapies. Continued investigation into its mechanisms, pharmacokinetics, and therapeutic applications will be essential to unlocking its full potential.